![molecular formula C17H18N8O2 B6275327 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide CAS No. 2757961-75-2](/img/no-structure.png)
2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide
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Overview
Description
2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide is a useful research compound. Its molecular formula is C17H18N8O2 and its molecular weight is 366.4. The purity is usually 90.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid, which is synthesized from commercially available starting materials. The second intermediate is (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid, which is synthesized from L-proline. These two intermediates are then coupled to form the final product using standard peptide coupling reagents and conditions.", "Starting Materials": [ "L-proline", "2-chloropyridine", "sodium azide", "sodium ascorbate", "diethyl ether", "sodium hydroxide", "acetic acid", "tert-butyl dicarbonate", "N,N-dimethylformamide", "N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide", "1-hydroxybenzotriazole", "triethylamine", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Synthesis of 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid:", "Step 1: 2-chloropyridine is reacted with sodium azide in the presence of sodium ascorbate and diethyl ether to form 2-azidopyridine.", "Step 2: 2-azidopyridine is then reacted with sodium hydroxide and acetic acid to form 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid.", "Synthesis of (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid:", "Step 1: L-proline is reacted with tert-butyl dicarbonate in the presence of N,N-dimethylformamide to form (tert-butoxycarbonyl)-L-proline.", "Step 2: (tert-butoxycarbonyl)-L-proline is then reacted with N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide, 1-hydroxybenzotriazole, and triethylamine in ethyl acetate to form (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid.", "Coupling of intermediates to form final product:", "Step 1: 3-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carboxylic acid and (3S)-1-[(tert-butoxycarbonyl)amino]-3-pyrrolidinyl)acetic acid are coupled using N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide, 1-hydroxybenzotriazole, and triethylamine in N,N-dimethylformamide to form the final product, 2-(pyridin-3-yl)-N-[(3S)-1-[5-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrrole-2-carbonyl]pyrrolidin-3-yl]acetamide.", "Step 2: The final product is purified by column chromatography using a mixture of methanol and water as the eluent." ] } | |
2757961-75-2 | |
Molecular Formula |
C17H18N8O2 |
Molecular Weight |
366.4 |
Purity |
90 |
Origin of Product |
United States |
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